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Compound Name: 1-Bromo-4-fluoro-2-nitrobenzene

Cat. No.: B1271562 Get Quote

An In-depth Technical Guide to 1-Bromo-4-
fluoro-2-nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Bromo-4-fluoro-2-nitrobenzene is a halogenated nitroaromatic compound that serves as a

key intermediate in organic synthesis. Its trifunctionalized benzene ring, featuring bromine,

fluorine, and nitro groups, offers a versatile platform for the construction of complex molecular

architectures. This technical guide provides a comprehensive overview of the physical and

chemical properties of 1-Bromo-4-fluoro-2-nitrobenzene, detailed experimental protocols for

its synthesis and characterization, and insights into its applications, particularly in the realm of

medicinal chemistry and drug development. The strategic positioning of its functional groups

makes it an important building block for introducing specific moieties into target molecules,

thereby influencing their biological activity.

Core Properties of 1-Bromo-4-fluoro-2-nitrobenzene
1-Bromo-4-fluoro-2-nitrobenzene (CAS RN: 446-09-3) is a light yellow crystalline solid at

room temperature.[1][2] Its molecular structure and key physical and chemical properties are

summarized in the tables below.
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Structural and Identification Data
Property Value Reference(s)

IUPAC Name
1-bromo-4-fluoro-2-

nitrobenzene
[3]

Synonyms
2-Bromo-5-fluoronitrobenzene,

3-Nitro-4-bromofluorobenzene
[1][4]

CAS Number 446-09-3 [5]

Molecular Formula C₆H₃BrFNO₂ [6]

Molecular Weight 220.00 g/mol [3]

InChI
InChI=1S/C6H3BrFNO2/c7-5-

2-1-4(8)3-6(5)9(10)11/h1-3H
[7]

InChIKey
XRXNWKIKQFEOGO-

UHFFFAOYSA-N

Canonical SMILES
C1=CC(=C(C=C1F)--INVALID-

LINK--[O-])Br
[3]

Physicochemical Properties
Property Value Reference(s)

Physical State
Solid, light yellow crystals or

powder
[1][2][5]

Melting Point 37-39 °C or 41 °C [8][9]

Boiling Point 220.9 °C at 760 mmHg

Density 1.808 g/cm³ [8]

Flash Point 87.4 °C [8]

Vapor Pressure 0.164 mmHg at 25°C [8]

Refractive Index 1.579 [8]

Purity >97.0% (GC) [5]
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Synthesis and Reactivity
The synthesis of 1-Bromo-4-fluoro-2-nitrobenzene typically involves the nitration of a

bromofluorobenzene precursor. The electron-withdrawing nature of the nitro group activates the

benzene ring for nucleophilic aromatic substitution, making it a versatile intermediate for

introducing a variety of functional groups.

General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis and purification of 1-
Bromo-4-fluoro-2-nitrobenzene.
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Synthesis

Work-up & Purification

Starting Material
(e.g., 4-Bromo-1-fluorobenzene)

Nitration
(HNO₃/H₂SO₄)

Reagents

Reaction Quenching
(Ice-water)

Process

Extraction
(e.g., Ethyl Acetate)

Washing & Drying

Solvent Evaporation

Recrystallization

Final Product
(1-Bromo-4-fluoro-2-nitrobenzene)
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Chemical Reactivity

1-Bromo-4-fluoro-2-nitrobenzene

Nucleophilic Aromatic Substitution
(at Bromine)

Reduction of Nitro Group
(to Amine)

Cross-Coupling Reactions
(at Bromine)

Further Functionalization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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